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Compound Name: Substance P (3-11)
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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed information and protocols for the

intracerebroventricular (ICV) injection of Substance P (3-11), a fragment of the neuropeptide

Substance P. This document is intended to guide researchers in the planning and execution of

experiments involving the central administration of this peptide.

Introduction

Substance P (SP) is an eleven-amino acid neuropeptide involved in a variety of physiological

processes within the central nervous system, including pain transmission, inflammation, and

emotional behaviors.[1] It exerts its effects primarily through the neurokinin-1 (NK1) receptor.

Substance P is metabolized in vivo into smaller fragments, including Substance P (3-11).
Understanding the central effects of these fragments is crucial for elucidating the full spectrum

of Substance P's biological activity. Intracerebroventricular injection is a common technique

used to administer substances directly into the ventricular system of the brain, bypassing the

blood-brain barrier and allowing for the study of their central effects.
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The following tables summarize quantitative data from studies involving the

intracerebroventricular injection of Substance P and its fragments in various animal models.

This data can serve as a reference for dose-ranging studies with Substance P (3-11).

Table 1: Intracerebroventricular Injections of Substance P in Rats

Substanc
e

Dose
Injection
Volume

Vehicle
Animal
Model

Observed
Effect

Referenc
e

Substance

P
20 µg 10 µl

Not

Specified

Male rats

(food and

water

deprived)

Suppressio

n of food

and water

intake.[2]

[2]

Substance

P
10⁻⁷ M 5 µl 0.9% NaCl

Male

Wistar rats

Stimulation

of oxytocin

secretion.

[3]

[3]

Substance

P
2 nmol 10 µl

0.9% NaCl

with 0.2%

dextran

Female

rats

Inhibition of

ovulation.
[4]

Substance

P
20 nmol 10 µl

0.9% NaCl

with 0.2%

dextran

Female

rats

Inhibition of

ovulation.
[4]

Substance

P

0.1, 1, 10

pmol

Not

Specified
aCSF Rats

Anxiogenic

-like effects

at 0.1 and

1 pmol.

[5]

Table 2: Intracerebroventricular Injections of Substance P and its Fragments in Mice
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Substanc
e

Dose
Injection
Volume

Vehicle
Animal
Model

Observed
Effect

Referenc
e

Substance

P

1.25 - 5

ng/mouse

Not

Specified

Not

Specified
Mice

Naloxone-

reversed

anti-

nociception

.[6]

[6]

Substance

P

>50

ng/mouse

Not

Specified

Not

Specified
Mice

Hyperalges

ia.[6]
[6]

Table 3: Intracerebroventricular Injections of Substance P Fragments in Rats

Substanc
e

Dose
Injection
Volume

Vehicle
Animal
Model

Observed
Effect

Referenc
e

[(Tyr6,D-

Phe7,D-

His9)-

Substance

P (6-11)]

(NK-1

antagonist)

10⁻⁷ M 5 µl 0.9% NaCl
Male

Wistar rats

Lowered

blood

plasma

oxytocin

concentrati

on.[3]

[3]

Substance

P (6-11)
2 nmol 10 µl

0.9% NaCl

with 0.2%

dextran

Female

rats

Inhibition of

ovulation.
[4]

Experimental Protocols
Protocol 1: Intracerebroventricular Cannula Implantation in Rodents

This protocol describes the surgical procedure for implanting a guide cannula into the lateral

ventricle of a rat or mouse, which is a prerequisite for chronic, repeated intracerebroventricular

injections.

Materials:
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Stereotaxic apparatus

Anesthetic (e.g., isoflurane, ketamine/xylazine cocktail)

Surgical drill

Guide cannula and dummy cannula of appropriate length

Dental cement

Screws for skull fixation

Suturing material

Antiseptic solution and sterile swabs

Analgesics for post-operative care

Procedure:

Anesthetize the animal and mount it securely in the stereotaxic apparatus.

Shave the scalp and clean the area with an antiseptic solution.

Make a midline incision to expose the skull.

Identify the bregma and lambda landmarks.

Using the stereotaxic coordinates for the lateral ventricle (coordinates will vary depending on

the species, strain, and age of the animal), mark the drilling site.

Drill a small hole through the skull at the marked location, being careful not to damage the

underlying dura mater.

Implant small surgical screws into the skull to serve as anchors for the dental cement.

Carefully lower the guide cannula through the burr hole to the target depth.

Secure the cannula to the skull and screws using dental cement.
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Insert a dummy cannula into the guide cannula to prevent blockage.

Suture the scalp incision around the implant.

Administer post-operative analgesics and allow the animal to recover for at least one week

before any injections are performed.

Protocol 2: Intracerebroventricular Injection of Substance P (3-11)

This protocol outlines the procedure for injecting Substance P (3-11) into the lateral ventricle of

a cannulated rodent.

Materials:

Substance P (3-11) peptide

Sterile vehicle solution (e.g., 0.9% saline or artificial cerebrospinal fluid - aCSF)

Injection cannula connected to a microsyringe (e.g., Hamilton syringe) via polyethylene

tubing

Animal with a pre-implanted guide cannula

Procedure:

Prepare the Substance P (3-11) solution in the chosen sterile vehicle at the desired

concentration. It is recommended to prepare fresh solutions for each experiment.

Gently restrain the animal and remove the dummy cannula from the guide cannula.

Insert the injection cannula, which should be slightly longer than the guide cannula to

protrude into the ventricle, into the guide cannula.

Infuse the desired volume of the Substance P (3-11) solution slowly over a period of 1-2

minutes to avoid a rapid increase in intracranial pressure.

Leave the injection cannula in place for an additional minute to allow for diffusion and

prevent backflow.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b3053126?utm_src=pdf-body
https://www.benchchem.com/product/b3053126?utm_src=pdf-body
https://www.benchchem.com/product/b3053126?utm_src=pdf-body
https://www.benchchem.com/product/b3053126?utm_src=pdf-body
https://www.benchchem.com/product/b3053126?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Slowly withdraw the injection cannula and replace the dummy cannula.

Return the animal to its home cage and monitor for any immediate behavioral changes or

adverse effects.
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Caption: Experimental workflow for intracerebroventricular injection studies.
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Caption: Postulated signaling pathway for Substance P (3-11) via the NK1 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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